
Butyl 2-hydroxyethanesulfonate: Chemical
Structure, Genotoxicity, and Trace Analysis in

Drug Development

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Butyl 2-hydroxyethanesulfonate

CAS No.: 78303-74-9

Cat. No.: B3331117

Get Quote

Executive Summary
In the landscape of pharmaceutical development, the control of Potential Genotoxic Impurities

(PGIs) is a critical regulatory and safety mandate. Butyl 2-hydroxyethanesulfonate (CAS:

78303-74-9), also known as n-butyl isethionate, is a classic example of a highly reactive alkyl

sulfonate ester[1]. It is primarily encountered as an in-process impurity during the synthesis and

formulation of Pentamidine Isethionate, a life-saving antiprotozoal and antifungal Active

Pharmaceutical Ingredient (API) used to treat Pneumocystis jirovecii pneumonia (PCP)[2].

As a Senior Application Scientist, I frequently encounter challenges where the choice of

counter-ions (like isethionic acid) and residual solvents (like n-butanol) inadvertently generate

mutagenic alkylating agents. This whitepaper provides an in-depth mechanistic analysis of

Butyl 2-hydroxyethanesulfonate, its structural properties, the regulatory framework governing

its control (ICH M7)[3], and a validated, self-contained analytical protocol for its trace

quantification.
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Chemical Identity and Structural Elucidation
Butyl 2-hydroxyethanesulfonate is formed through the esterification of isethionic acid (2-

hydroxyethanesulfonic acid) with n-butanol. Structurally, it features a polar hydroxyl group on

one end and a lipophilic butyl ester on the sulfonate terminus. This specific structural

arrangement makes it an electrophilic alkylating agent.

Table 1: Physicochemical Properties of Butyl 2-
hydroxyethanesulfonate

Property Value / Description

IUPAC Name Butyl 2-hydroxyethanesulfonate

Common Synonyms
n-Butyl 2-Hydroxyethanesulfonate, n-Butyl

isethionate

CAS Registry Number 78303-74-9[4]

Molecular Formula C₆H₁₄O₄S[1]

Molecular Weight 182.23 g/mol [1]

Chemical Structure Class Alkyl sulfonate ester

Toxicity Classification
Potential Mutagenic Impurity (PMI) / Genotoxic

Impurity (PGI)

Associated API Pentamidine Isethionate (CAS: 140-64-7)[5]

Mechanistic Pathway: Formation and Genotoxicity
The Causality of Formation
The synthesis of isethionate salts often requires the use of alcohols as reaction solvents, anti-

solvents for crystallization, or washing agents. If n-butanol is present in a reaction mixture

containing isethionic acid under acidic conditions and elevated temperatures, a condensation

reaction occurs. The equilibrium shifts to yield Butyl 2-hydroxyethanesulfonate and water.

Mechanism of Genotoxicity
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Alkyl sulfonates are notorious for their genotoxicity. The sulfonate moiety is an excellent leaving

group. When introduced into biological systems, the electrophilic alpha-carbon of the butyl

group undergoes an Sₙ2 (Bimolecular Nucleophilic Substitution) reaction with the nucleophilic

centers of DNA bases (predominantly the N7 and O6 positions of guanine). This alkylation

disrupts hydrogen bonding during DNA replication, leading to point mutations, chromosomal

aberrations, and ultimately, carcinogenesis[6].

Isethionic Acid
(API Counter-ion)

Butyl 2-hydroxyethanesulfonate
(PGI / Alkylating Agent)

 Esterification
(Heat / Acidic pH)

n-Butanol
(Residual Solvent)

DNA Alkylation
(Mutagenesis)

 SN2 Nucleophilic
Attack by DNA Bases

Click to download full resolution via product page

Mechanistic pathway of Butyl 2-hydroxyethanesulfonate formation and subsequent DNA

alkylation.
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Because Butyl 2-hydroxyethanesulfonate is a DNA-reactive impurity, it falls strictly under the

ICH M7(R2) Guideline ("Assessment and Control of DNA Reactive (Mutagenic) Impurities in

Pharmaceuticals to Limit Potential Carcinogenic Risk")[3].

Regulatory bodies (FDA, EMA) mandate that such impurities must be controlled at or below the

Threshold of Toxicological Concern (TTC). For a drug administered over a lifetime, the TTC is

generally set at 1.5 µ g/day [6].

Furthermore, the United States Pharmacopeia (USP) monograph for Pentamidine Isethionate

explicitly requires manufacturers to validate their processes against these esters. The

monograph states: "It must be demonstrated that the final product does not contain a

detectable amount of alkyl 2-hydroxyethanesulphonates, a potential in-process impurity"[7].

Analytical Protocols for Trace Detection
Detecting Butyl 2-hydroxyethanesulfonate at parts-per-million (ppm) or parts-per-billion (ppb)

levels requires highly sensitive hyphenated techniques. Because the API (Pentamidine

Isethionate) is highly polar and non-volatile, while the PGI is semi-polar and volatile, Gas

Chromatography coupled with Triple Quadrupole Mass Spectrometry (GC-MS/MS) is the

optimal choice.

The following protocol utilizes a liquid-liquid extraction (LLE) strategy. Causality note: We use

Dichloromethane (DCM) as the extraction solvent because it selectively partitions the alkyl

sulfonate ester away from the highly ionic, water-soluble Pentamidine API, thereby preventing

matrix suppression and protecting the GC inlet and MS source from non-volatile salt

deposition[8].

Step-by-Step GC-MS/MS Methodology
Phase 1: Sample Preparation (Liquid-Liquid Extraction)

API Solubilization: Accurately weigh 100 mg of Pentamidine Isethionate API into a 10 mL

centrifuge tube.

Aqueous Dissolution: Add 2.0 mL of LC-MS grade water and vortex for 2 minutes until the

API is completely dissolved.
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Extraction: Add 2.0 mL of Dichloromethane (DCM) to the aqueous solution.

Partitioning: Vortex vigorously for 5 minutes to ensure the transfer of the lipophilic Butyl 2-
hydroxyethanesulfonate into the organic DCM layer.

Separation: Centrifuge the mixture at 4000 rpm for 10 minutes to achieve distinct phase

separation.

Collection: Carefully extract the lower organic (DCM) layer using a glass Pasteur pipette and

transfer it to a GC autosampler vial.

Phase 2: GC-MS/MS Instrumental Parameters

Column: DB-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injection: 1.0 µL, Splitless mode, Inlet temperature at 220°C.

Oven Program:

Initial temp: 60°C (hold for 2 min).

Ramp 1: 15°C/min to 150°C.

Ramp 2: 30°C/min to 280°C (hold for 3 min).

MS/MS Mode: Multiple Reaction Monitoring (MRM) using Electron Ionization (EI).

Transitions: Optimize collision energies for the specific precursor-to-product ion transitions of

Butyl 2-hydroxyethanesulfonate (e.g., monitoring the loss of the butyl group or sulfonate

cleavage).

Table 2: Typical Method Validation Parameters (ICH
Q2R1)
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Validation Parameter Target Acceptance Criteria Rationale

Specificity
No interfering peaks at the PGI

retention time

Ensures API matrix does not

yield false positives.

LOD / LOQ
≤ 30% of the TTC limit (e.g.,

~0.1 ppm)

Must be sensitive enough to

meet ICH M7 requirements.

Linearity (R²)
> 0.995 across 10% to 150%

of limit

Ensures accurate quantitation

across expected variance.

Recovery (Accuracy) 80% - 120%
Validates the efficiency of the

DCM liquid-liquid extraction.

Conclusion
Butyl 2-hydroxyethanesulfonate represents a classic intersection of synthetic chemistry and

toxicological risk. Its formation is a predictable consequence of combining isethionic acid with

n-butanol under thermodynamic stress. By understanding the Sₙ2 alkylation mechanism that

drives its genotoxicity, drug development professionals can better appreciate the stringent ICH

M7 guidelines and USP monograph requirements. Implementing robust, matrix-separating

analytical workflows like GC-MS/MS ensures that these mutagenic impurities remain well below

the Threshold of Toxicological Concern, safeguarding patient health in critical therapies like

Pentamidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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